Cas no 2138576-06-2 (1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine)

• Product Name: 1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine
• CAS No: 2138576-06-2
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6254482
• PubChem ID: 165747018
• Update Time: 2025-06-07

1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrobenzenesulfonyl)-2,2'-bipyrrolidine
• EN300-1169720
• 2138576-06-2
• 1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine

• Inchi： 1S/C14H19N3O4S/c18-17(19)13-6-1-2-8-14(13)22(20,21)16-10-4-7-12(16)11-5-3-9-15-11/h1-2,6,8,11-12,15H,3-5,7,9-10H2
• InChI Key： ZGSKMYOXKBQLQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC1C1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine

1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine: A Comprehensive Overview

1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine, also known by its CAS number CAS No. 2138576-06-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of bipyrrolidine, a bicyclic structure composed of two pyrrolidine rings connected by a single bond. The presence of the sulfonyl group and the nitrobenzene moiety introduces unique electronic and structural properties to the molecule, making it a valuable compound for various applications.

The bipyrrolidine framework is known for its stability and versatility, which has led to its widespread use in the synthesis of bioactive molecules, pharmaceutical agents, and advanced materials. The addition of the nitrobenzenesulfonyl group further enhances the compound's reactivity and functional diversity. Recent studies have demonstrated that this modification can significantly influence the compound's solubility, electronic properties, and interactions with biological systems.

In terms of synthesis, 1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These advancements have not only simplified the synthesis process but also opened new avenues for large-scale production.

The compound's applications are diverse and continue to expand with ongoing research. In the pharmaceutical industry, it has shown potential as a precursor for drug development due to its ability to form bioisosteric replacements and enhance drug delivery systems. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

Recent studies have focused on the compound's role in catalysis. The bipyrrolidine derivatives have been investigated as ligands in transition metal-catalyzed reactions, demonstrating high efficiency in asymmetric catalysis. This has led to their use in the synthesis of complex organic molecules with high enantioselectivity.

In conclusion, 1-(2-Nitrobenzenesulfonyl)-2,2'-bipyrrolidine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As new findings emerge from ongoing studies, this compound is expected to play an even more significant role in advancing scientific and technological innovations.